Cas no 1248987-69-0 (1-(1,3-benzoxazol-2-yl)piperidin-3-amine)

• Product Name: 1-(1,3-benzoxazol-2-yl)piperidin-3-amine
• CAS No: 1248987-69-0
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD14617975
• CID: 4770607
• PubChem ID: 61297820
• Update Time: 2026-02-26

1-(1,3-benzoxazol-2-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d]oxazol-2-yl)piperidin-3-amine
• 1-(1,3-benzoxazol-2-yl)piperidin-3-amine

• MDL： MFCD14617975
• Inchi： 1S/C12H15N3O/c13-9-4-3-7-15(8-9)12-14-10-5-1-2-6-11(10)16-12/h1-2,5-6,9H,3-4,7-8,13H2
• InChI Key： XGPNBRVTRUJMRO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1N1CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 1.8
• Topological Polar Surface Area: 55.3

Additional information on 1-(1,3-benzoxazol-2-yl)piperidin-3-amine

1-(1,3-Benzoxazol-2-yl)piperidin-3-amine: A Comprehensive Overview

The compound 1-(1,3-benzoxazol-2-yl)piperidin-3-amine, identified by the CAS number 1248987-69-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which is further substituted with a benzoxazole moiety at the 2-position. The combination of these structural elements imparts unique chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

The benzoxazole ring system, which is fused with a benzene ring and an oxazole group, is known for its aromaticity and stability. This makes the compound highly resistant to oxidative stress and photodegradation, which are critical factors in many applications. The piperidine ring, on the other hand, contributes to the molecule's flexibility and ability to form hydrogen bonds, which are essential for its interactions with biological targets.

Recent studies have highlighted the potential of 1-(1,3-benzoxazol-2-yl)piperidin-3-amine as a lead compound in drug discovery. Its ability to modulate various biological pathways has been explored in the context of neurodegenerative diseases, cancer, and inflammation. For instance, researchers have reported that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be developed into a novel therapeutic agent for conditions like arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 1-(1,3-benzoxazol-2-yl)piperidin-3-amine has also been investigated for its role in chemical synthesis. Its unique structure makes it an ideal building block for constructing more complex molecules with diverse functionalities. For example, the compound has been used as a precursor in the synthesis of bioactive compounds with potential anti-cancer properties. Its versatility in synthetic chemistry underscores its importance as a valuable intermediate in organic synthesis.

The synthesis of 1-(1,3-benzoxazol-2-yl)piperidin-3-amine involves a multi-step process that typically begins with the preparation of the benzoxazole ring system. This is followed by nucleophilic substitution or coupling reactions to introduce the piperidine moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental standpoint, the stability and biodegradability of 1-(1,3-benzoxazol-2-yl)piperidin-3-ylium have been studied to assess its potential impact on ecosystems. Initial findings indicate that the compound is not readily biodegradable under standard conditions; however, further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, 1-(1,3-benzoxazol-2-ylium)piperidin-amine, or CAS No. 1248987690 (CAS No.), represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its biological activity and synthetic versatility, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.